Cas no 418774-45-5 (1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]-)

1,3-Benzodioxole-5-methanamine, N-[(2-methoxyphenyl)methyl]-, is a benzodioxole derivative with a methoxyphenylmethyl substitution on the amine group. This compound features a 1,3-benzodioxole core, which is known for its stability and potential pharmacological relevance. The presence of the methoxybenzyl group enhances its lipophilicity, potentially improving membrane permeability in biological systems. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly for the development of bioactive molecules or ligands targeting specific receptors. The compound's well-defined aromatic and heterocyclic moieties offer opportunities for further functionalization, enabling tailored modifications for research applications. Its purity and stability under standard conditions ensure reliable performance in experimental settings.
1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]- structure
418774-45-5 structure
Product Name:1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]-
CAS No:418774-45-5
MF:C16H17NO3
MW:271.311084508896
CID:335159
PubChem ID:781272
Update Time:2025-07-02

1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]-
    • 1-(1,3-benzodioxol-5-yl)-N-[(2-methoxyphenyl)methyl]methanamine
    • BENZO[1,3]DIOXOL-5-YLMETHYL-(2-METHOXY-BENZYL)-AMINE
    • AC1LFO94
    • CTK4I5332
    • MolPort-000-937-074
    • Oprea1_526810
    • Oprea1_623406
    • SBB027980
    • STK145931
    • DTXSID10354768
    • AKOS000300056
    • CHEMBL2365749
    • 418774-45-5
    • CS-0357916
    • 1-(benzo[d][1,3]dioxol-5-yl)-N-(2-methoxybenzyl)methanamine
    • AB00087919-01
    • BENZO[1,3]DIOXOL-5-YL-METHYL-(2-METHOXYBENZYL)AMINE
    • MDL： MFCD01454557
    • Inchi： 1S/C16H17NO3/c1-18-14-5-3-2-4-13(14)10-17-9-12-6-7-15-16(8-12)20-11-19-15/h2-8,17H,9-11H2,1H3
    • InChI Key： MOXFWQPWQPWGMU-UHFFFAOYSA-N
    • SMILES： O1COC2=CC=C(C=C12)CNCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 271.12100
  • Monoisotopic Mass: 271.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.7Ų

Experimental Properties

  • Boiling Point: 394°Cat760mmHg
  • Flash Point: 163.1°C
  • PSA: 39.72000
  • LogP: 3.10460

1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]- Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Benzodioxole-5-methanamine,N-[(2-methoxyphenyl)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM378208-1g
[(2H-1,3-benzodioxol-5-yl)methyl][(2-methoxyphenyl)methyl]amine
 418774-45-5 95%+
1g
 $*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428586-1g
1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-methoxybenzyl)methanamine
 418774-45-5 97%
1g
 ￥2427.00 2024-05-14

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